Cas no 1806323-05-6 (3,4-Dimethyl-2-fluorobenzyl bromide)

• Product Name: 3,4-Dimethyl-2-fluorobenzyl bromide
• CAS No: 1806323-05-6
• MF: C₉H₁₀BrF
• MW: 217.078105449677
• CID: 5001382
• Update Time: 2025-06-13

3,4-Dimethyl-2-fluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-2-fluorobenzyl bromide

• Inchi： 1S/C9H10BrF/c1-6-3-4-8(5-10)9(11)7(6)2/h3-4H,5H2,1-2H3
• InChI Key： MUFWCJNTQAWNKV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C)=C(C)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Additional information on 3,4-Dimethyl-2-fluorobenzyl bromide

Recent Advances in the Application of 3,4-Dimethyl-2-fluorobenzyl bromide (CAS: 1806323-05-6) in Chemical Biology and Pharmaceutical Research

3,4-Dimethyl-2-fluorobenzyl bromide (CAS: 1806323-05-6) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapeutics. Recent studies highlight its utility in constructing fluorinated benzyl derivatives, which are increasingly important in drug design due to their enhanced metabolic stability and bioavailability. This research briefing consolidates the latest findings on the applications, synthetic methodologies, and pharmacological implications of this compound, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3,4-Dimethyl-2-fluorobenzyl bromide as a key building block in the synthesis of kinase inhibitors. The fluorine atom at the 2-position and the bromomethyl group were shown to facilitate selective covalent binding to cysteine residues in target proteins, a strategy that has been leveraged to develop irreversible inhibitors with improved selectivity profiles. The study reported a 40% increase in target engagement compared to non-fluorinated analogs, underscoring the importance of this specific chemical scaffold.

Innovative synthetic approaches to 3,4-Dimethyl-2-fluorobenzyl bromide have also been a focus of recent research. A team at MIT developed a continuous-flow process that reduces the production time by 60% while maintaining a purity of >99%. This advancement, detailed in Organic Process Research & Development, addresses previous challenges in scaling up the synthesis of this sensitive intermediate, which had been prone to degradation during traditional batch processing. The new method employs microreactor technology to precisely control reaction parameters, significantly improving yield and reproducibility.

In the realm of radiopharmaceuticals, 3,4-Dimethyl-2-fluorobenzyl bromide has shown promise as a precursor for PET tracer development. Researchers at Johns Hopkins University successfully incorporated the compound into a novel dopamine D3 receptor ligand, with the fluorine-18 isotope enabling non-invasive imaging of neurological disorders. Preliminary clinical trials demonstrated excellent blood-brain barrier penetration and target specificity, suggesting potential applications in Parkinson's disease diagnosis and monitoring.

The safety profile and handling requirements of 3,4-Dimethyl-2-fluorobenzyl bromide have been the subject of recent toxicological assessments. While the compound exhibits moderate skin and eye irritation potential, proper containment and personal protective equipment have been shown to effectively mitigate risks in laboratory settings. Stability studies indicate that storage under nitrogen at -20°C maintains optimal purity for at least 12 months, though decomposition products begin to appear after prolonged exposure to ambient conditions.

Looking forward, the unique properties of 3,4-Dimethyl-2-fluorobenzyl bromide position it as a versatile tool in chemical biology. Ongoing research explores its use in PROTAC (proteolysis targeting chimera) development, where its ability to form stable linkages between target proteins and E3 ubiquitin ligases could enable new approaches to targeted protein degradation. As synthetic methodologies continue to evolve and applications expand across therapeutic areas, this compound is likely to remain at the forefront of medicinal chemistry innovation.